Cas no 799268-58-9 (18:0-20:4 PI(3,5)P2)

• Product Name: 18:0-20:4 PI(3,5)P2
• CAS No: 799268-58-9
• MF: C₄₇H₉₄N₃O₁₉P₃
• MW: 1098.18
• CID: 4728661
• PubChem ID: 145711251
• Update Time: 2025-06-07

18:0-20:4 PI(3,5)P2 Chemical and Physical Properties

Names and Identifiers

• CID 145711251
• 1-octadecanoyl-2-(5Z,8Z,11Z,14Z-eicosatetraenoyl)-sn-glycero-3-[phosphoinositol-3,5-bisphosphate] (ammonium salt); PIP2[3′,5′](18:0/20:4(5Z,8Z,11Z,14Z))
• 1-stearoyl-2-arachidonoyl-sn-glycero-3-phospho-(1'-Myo-inositol-3',5'-bisphosphate) (aMMoniuM salt)
• 18:0-20:4 PI(3
• 5)P2
• 18:0-20:4 PI(3,5)P2
• 799268-58-9
• D-myo-Inositol, 3,5-bis(dihydrogen phosphate) 1-[(2R)-2-[[(5Z,8Z,11Z,14Z)-1-oxo-5,8,11,14-eicosatetraenyl]oxy]-3-[(1-oxooctadecyl)oxy]propyl hydrogen phosphate], triammonium salt
• D-myo-Inositol,3,5-bis(dihydrogenphosphate)1-[(2R)-2-[[(5Z,8Z,11Z,14Z)-1-oxo-5,8,11,14-eicosatetraenyl]oxy]-3-[(1-oxooctadecyl)oxy]propylhydrogenphosphate],triammoniumsalt

• MDL： MFCD22416814
• Inchi： 1S/C47H85O19P3.H3N/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-36-41(49)63-39(37-61-40(48)35-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2)38-62-69(59,60)66-47-43(51)45(64-67(53,54)55)42(50)46(44(47)52)65-68(56,57)58;/h11,13,17,19,22,24,28,30,39,42-47,50-52H,3-10,12,14-16,18,20-21,23,25-27,29,31-38H2,1-2H3,(H,59,60)(H2,53,54,55)(H2,56,57,58);1H3/b13-11-,19-17-,24-22-,30-28-;/t39-,42?,43-,44-,45-,46+,47?;/m1./s1
• InChI Key： DBRCPLRBNANLEP-DOVLSGIASA-N
• SMILES： P(=O)(O)(OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O)OC1[C@@H]([C@H](C([C@H]([C@H]1O)OP(=O)(O)O)O)OP(=O)(O)O)O.N

Computed Properties

• Exact Mass: 1063.51634057g/mol
• Monoisotopic Mass: 1063.51634057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 70
• Rotatable Bond Count: 44
• Complexity: 1590
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 304

18:0-20:4 PI(3,5)P2 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 18:0-20:4 PI(3,5)P2

Professional Introduction to Compound CAS No 799268-58-9 and Product Name: 18:0-20:4 PI(3,5)P2

The compound with the CAS number 799268-58-9 and the product name 18:0-20:4 PI(3,5)P2 represents a significant advancement in the field of lipid chemistry and cell signaling. This compound, specifically a phosphatidylinositol 3,5-bisphosphate derivative, has garnered considerable attention due to its unique structural properties and its potential applications in both biochemical research and therapeutic development. Phosphatidylinositol 3,5-bisphosphate (PI(3,5)P2) is a crucial lipid second messenger that plays a pivotal role in various cellular processes, including membrane trafficking, signaling pathways, and metabolic regulation.

Recent studies have highlighted the importance of PI(3,5)P2 in maintaining cellular homeostasis. The acyl chain composition of 18:0-20:4 PI(3,5)P2, where the fatty acid chains are composed of C18 and C20 with four double bonds (20:4), contributes to its distinct biophysical properties. This specific configuration enhances its solubility in aqueous environments while maintaining its stability in biological membranes. Such characteristics make it an invaluable tool for researchers studying membrane dynamics and signal transduction.

One of the most compelling aspects of 18:0-20:4 PI(3,5)P2 is its involvement in modulating insulin sensitivity and glucose metabolism. Emerging research indicates that PI(3,5)P2 levels are tightly regulated in response to insulin signaling, and alterations in its concentration can lead to metabolic disorders such as diabetes. The synthetic derivative 18:0-20:4 PI(3,5)P2 offers a precise means of investigating these mechanisms. By using this compound, scientists can dissect the complex interplay between lipid signaling and metabolic pathways, potentially uncovering new therapeutic targets.

In addition to its role in metabolic regulation, 18:0-20:4 PI(3,5)P2 has shown promise in studies related to neurobiology. Phosphatidylinositol lipids are abundant in neuronal membranes and are critical for synaptic function and plasticity. The unique acyl chain structure of 18:0-20:4 PI(3,5)P2 may enhance its ability to interact with specific membrane proteins involved in neurotransmitter release and receptor signaling. Preclinical investigations suggest that this compound could be used to model neurodegenerative diseases or to develop novel treatments for cognitive disorders.

The synthesis of 18:0-20:4 PI(3,5)P2 presents unique challenges due to the complexity of its molecular structure. However, advancements in synthetic chemistry have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as phospholipase-catalyzed reactions or chemical phosphorylation methods have been employed to construct the phosphatidylinositol backbone while incorporating the specific fatty acid chains. These synthetic strategies not only improve production efficiency but also allow for modifications that can further tailor the compound's biological activity.

From a commercial perspective, the demand for specialized lipid derivatives like 18:0-20:4 PI(3,5)P2 is growing rapidly. Researchers across academia and industry are seeking high-quality lipid probes to study cellular processes at a molecular level. The availability of this compound from reputable suppliers ensures that scientists can conduct rigorous experiments without compromising on quality or consistency. As more studies elucidate the functions of PI(3,5)P2 derivatives, their utility in drug discovery and diagnostic applications is likely to expand.

The future direction of research involving 18:0-20:4 PI(3,5)P2 is promising. Ongoing studies aim to explore its role in other disease pathways, such as cancer metabolism and inflammation. By understanding how this lipid mediator influences cellular behavior, researchers may identify novel therapeutic strategies targeting abnormal signaling pathways. Additionally, the development of biosensors that detect changes in PI(3,5)P2 levels could provide non-invasive methods for monitoring disease progression or treatment efficacy.

In conclusion,18:0-20:4 PI(3,5)P2 represents a significant advancement in lipid chemistry with broad implications for biological research and therapeutic development. Its unique structural features make it an ideal tool for studying complex cellular processes such as metabolism and neurobiology. As synthetic methods continue to improve and our understanding of lipid signaling deepens,18:0-20:4 PI(3,5)P2 will undoubtedly play a crucial role in unlocking new insights into cellular function and disease mechanisms.